Methyl 4-(3-chloropropoxy)-3-methoxybenzoate
Cat. No. B3081926
Key on ui cas rn:
111627-40-8
M. Wt: 258.7 g/mol
InChI Key: SJSPWXDMJNLLKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367824B2
Procedure details
In a 50 mL volume glass flask equipped with a stirrer, a thermometer, a dropping funnel and a reflux condenser were placed 1.02 g (5.49 mmol) of methyl 4-hydroxy-3-methoxybenzoate (purity: 98 wt. %), 2.12 g (13.2 mmol) of 3-bromo-1-chloropropane (purity: 98 wt. %), 1.16 g (8.24 mmol) of potassium carbonate (purity: 98 wt. %), 5 mL of acetone, and 5 mL of acetonitrile. The resulting mixture was refluxed under stirring at 79-75° C. in an argon gas atmosphere for 5 hours. After the reaction was complete, the reaction mixture was filtered. Analysis of the filtrate by high performance liquid chromatography (absolute quantitative analysis) indicated that 1.41 g (reaction yield: 99.3%) of methyl 4-(3-chloropropoxy)-3-methoxybenzoate was produced.
Yield
99.3%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[O:12][CH3:13].Br[CH2:15][CH2:16][CH2:17][Cl:18].C(=O)([O-])[O-].[K+].[K+].CC(C)=O>C(#N)C>[Cl:18][CH2:17][CH2:16][CH2:15][O:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[O:12][CH3:13] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.02 g
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Type
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reactant
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Smiles
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OC1=C(C=C(C(=O)OC)C=C1)OC
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Step Two
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Name
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Quantity
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2.12 g
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Type
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reactant
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Smiles
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BrCCCCl
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Step Three
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Name
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|
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Quantity
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1.16 g
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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CC(=O)C
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Step Five
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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77 (± 2) °C
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Stirring
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Type
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CUSTOM
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Details
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under stirring at 79-75° C. in an argon gas atmosphere for 5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a 50 mL volume glass flask equipped with a stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting mixture was refluxed
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FILTRATION
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Type
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FILTRATION
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Details
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the reaction mixture was filtered
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
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product
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Smiles
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ClCCCOC1=C(C=C(C(=O)OC)C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.41 g | |
| YIELD: PERCENTYIELD | 99.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
